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Lanatoside C at a Glance

The table below summarizes key information about Lanatoside C from the search results.

Aspect Description

Origin & Class Naturally derived cardiac glycoside from the plant Digitalis lanata [1] [2] [3].

Original Medical
Use

Approved for treating heart conditions like congestive heart failure and cardiac
arrhythmias [1] [4] [3].

Repurposing
Focus

Investigation as a broad-spectrum anticancer agent [4] [5].

Documented Anticancer Mechanisms of Action

Preclinical studies indicate that Lanatoside C fights cancer through multiple pathways, as illustrated below.
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Key Signaling Pathways Modulated

Lanatoside C

PKCδ Activation

STAT3 Downregulation

Reactive Oxygen Species (ROS) Increase

Inhibition of:
- PI3K/AKT/mTOR
- Wnt/β-catenin
- MAPK
- JAK/STAT

Mitochondrial Membrane
Potential (MMP) Loss

Induction of Apoptosis G2/M Phase Cell Cycle Arrest

Click to download full resolution via product page

Key molecular mechanisms of Lanatoside C in cancer cells.

Detailed Experimental Methodologies

The following tables summarize the core experimental designs used to characterize Lanatoside C's

anticancer effects in preclinical studies.

In Vitro Assays for Efficacy and Mechanisms

Assay Type Key Measurement Example Protocol Summary

Cytotoxicity &
Proliferation

IC50 values, GI50 (50%
growth inhibition)

Cells treated with dose ranges of Lanatoside
C for 24-48h; viability assessed via MTT or
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Assay Type Key Measurement Example Protocol Summary

SRB assay [1] [6].

Apoptosis Detection Phosphatidylserine
externalization, DNA

fragmentation

Cells stained with Annexin V-FITC and
Propidium Iodide (PI) for flow cytometry, or

TUNEL assay for fluorescence microscopy [1]
[7].

Cell Cycle Analysis DNA content per cell Ethanol-fixed cells stained with PI and
analyzed by flow cytometry to determine

population in G0/G1, S, and G2/M phases [6].

Mitochondrial
Membrane Potential
(MMP)

Loss of MMP as early

apoptosis indicator

Cells stained with Rhodamine 123 or JC-1

dye; fluorescence intensity measured by flow
cytometry [1] [7].

Western Blotting Protein expression and
phosphorylation

Cell lysates probed with antibodies against
targets like cleaved caspases, p-STAT3, p-

AKT, Bcl-2 family proteins [1] [7] [6].

Reactive Oxygen
Species (ROS)

Intracellular ROS levels Cells incubated with DCFH-DA dye;

fluorescence intensity measured due to ROS
oxidation [7].

In Vivo Models for Efficacy Validation

Model Aspect Description

Animal Model Severe combined immunodeficient (SCID) or nude mice [1] [7].

Tumor Induction Subcutaneous xenograft via injection of human cancer cells (e.g., Hep3B liver

cancer, cholangiocarcinoma cells) [1] [7].

Dosing &
Administration

Intraperitoneal injection of Lanatoside C (e.g., 2.5 mg/kg) once tumor volume

reaches ~100 mm³ [1].
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Model Aspect Description

Efficacy Endpoints Tumor volume measurement (calculated as L × W²/2), body weight monitoring
for toxicity, tumor growth inhibition [1] [7].

Molecular Analysis Immunohistochemistry of excised tumors to confirm target modulation (e.g.,
decreased STAT3, increased caspase-3) [7].

Information Limitations and Next Steps

A complete pharmacokinetic profile for Lanatoside C is not available in the searched literature. As a next

step, you can:

Consult specialized databases: Search PubMed and Google Scholar for terms like "Lanatoside C
ADME," "Lanatoside C pharmacokinetics," and "Lanatoside C metabolism."
Review cardiac glycoside data: Examine pharmacokinetic data for structurally related compounds

like digoxin, as Lanatoside C is a precursor. This can provide a useful reference point [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Lanatoside C pharmacokinetics]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b532413#lanatoside-c-pharmacokinetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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